Cas no 6430-88-2 (Phenol,4-(2-buten-1-ylthio)-3,5-dimethyl-, 1-(N-methylcarbamate))

• Product Name: Phenol,4-(2-buten-1-ylthio)-3,5-dimethyl-, 1-(N-methylcarbamate)
• CAS No: 6430-88-2
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 519312
• Update Time: 2026-04-29

Phenol,4-(2-buten-1-ylthio)-3,5-dimethyl-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-buten-1-ylthio)-3,5-dimethyl-, 1-(N-methylcarbamate)
• 3-amino-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-one
• 3-Amino-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-6-phenyl-

Computed Properties

• Exact Mass: 257.06243
• Monoisotopic Mass: 257.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.43
• Boiling Point: 485.4°C at 760 mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.737
• PSA: 58.69